Cas no 59504-31-3 (Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-)
59504-31-3 structure
Product Name:Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-
CAS No:59504-31-3
MF:C10H10Cl2N2O2
MW:261.104600429535
CID:385578
PubChem ID:291852
Update Time:2025-04-19
Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)-
- 1-(4,5-dichloro-2-nitrophenyl)pyrrolidine
- 4,5-dichloro-2-(1-pyrrolidinyl)nitrobenzene
- AC1L6GQS
- AC1Q1YQ8
- AG-J-00531
- AR-1B1618
- CTK1H4737
- KST-1B6072
- NSC157406
- DTXSID00303220
- NSC 157406
- NSC-157406
- 59504-31-3
-
- Inchi: 1S/C10H10Cl2N2O2/c11-7-5-9(13-3-1-2-4-13)10(14(15)16)6-8(7)12/h5-6H,1-4H2
- InChI Key: UGHSILWYVYUBEE-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)N1CCCC1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 260.0121
- Monoisotopic Mass: 260.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 46.38
- LogP: 4.09000
Pyrrolidine, 1-(4,5-dichloro-2-nitrophenyl)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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